Dimethyl hexadecanedioate
Overview
Description
Dimethyl hexadecanedioate, also known as Hexadecanedioic acid, dimethyl ester, 1,14-Tetradecanedicarboxylic acid dimethyl ester, Dimethyl thapsate, is a product in the category of Di-esters . It has a molecular formula of C18H34O4 and a molecular weight of 314.47 .
Molecular Structure Analysis
The IUPAC Standard InChI for Dimethyl hexadecanedioate is 1S/C18H34O4/c1-21-17(19)15-13-11-9-7-5-3-4-6-8-10-12-14-16-18(20)22-2/h3-16H2,1-2H3 . The structure is available as a 2D Mol file or as a computed 3D SD file .
Physical And Chemical Properties Analysis
Dimethyl hexadecanedioate is a solid at room temperature . It has a density of 0.945±0.06 g/cm3 . The melting point is 50.0 to 55.0 °C , and the boiling point is 172 °C at 1 mmHg .
Scientific Research Applications
Chemical Structure and Properties
“Dimethyl hexadecanedioate”, also known as “Hexadecanedioic acid, dimethyl ester”, “1,14-Tetradecanedicarboxylic acid dimethyl ester”, “Dimethyl thapsate” is a di-ester . It has the molecular formula C18H34O4 and a molecular weight of 314.4602 .
Metabolomics
In the field of metabolomics, “Dimethyl hexadecanedioate” has been identified as a novel pathway of blood pressure regulation . This discovery is significant as it provides a new avenue for understanding and potentially treating hypertension, a major global health concern .
Blood Pressure Regulation
Research has shown that “Dimethyl hexadecanedioate” is causally associated with blood pressure regulation . This suggests that it could be used in the development of new treatments for high blood pressure .
Industrial Applications
As a di-ester, “Dimethyl hexadecanedioate” may have potential industrial applications. Di-esters are often used in the production of polymers, resins, and plastics .
Pharmaceutical Applications
Given its association with blood pressure regulation, “Dimethyl hexadecanedioate” could be used in the development of pharmaceuticals designed to treat hypertension .
Research Tool
“Dimethyl hexadecanedioate” can be used as a research tool in the field of chemistry and biochemistry. Its well-defined structure and properties make it useful for studying reactions and mechanisms .
Safety and Hazards
Mechanism of Action
Target of Action
Dimethyl hexadecanedioate is a complex compound with a molecular formula of C18H34O4 The primary targets of this compound are not well-documented in the literature
Biochemical Pathways
It has been associated with increased blood pressure and mortality in humans . .
Result of Action
Some studies suggest that it may be associated with increased blood pressure , but the exact molecular and cellular mechanisms remain to be elucidated.
properties
IUPAC Name |
dimethyl hexadecanedioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H34O4/c1-21-17(19)15-13-11-9-7-5-3-4-6-8-10-12-14-16-18(20)22-2/h3-16H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MQIZSSSBYFJIJF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCCCCCCCCCCCCCC(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H34O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30172628 |
Source
|
| Record name | Hexadecanedioic acid, dimethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30172628 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
314.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dimethyl hexadecanedioate | |
CAS RN |
19102-90-0 |
Source
|
| Record name | Hexadecanedioic acid, dimethyl ester | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0019102900 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Hexadecanedioic acid, dimethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30172628 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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